N-Phenyl-3-(pyridin-4-yloxymethyl)piperidine-1-carboxamide

• IUPAC Name: N-phenyl-3-(pyridin-4-yloxymethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H21N3O2/c22-18(20-16-6-2-1-3-7-16)21-12-4-5-15(13-21)14-23-17-8-10-19-11-9-17/h1-3,6-11,15H,4-5,12-14H2,(H,20,22)
• InChI Key: OFZIPJIHOLYSIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC=CC=C2)COC3=CC=NC=C3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives can be complex and varied. They often involve intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary greatly depending on the specific compound and its intended use. For example, some piperidine derivatives have been found to have anti-tubercular activity.

Safety and Hazards

The safety and hazards associated with piperidine derivatives can vary greatly depending on the specific compound. It’s always important to refer to the safety data sheet of the specific compound for accurate information.

Future Directions

The future of piperidine derivatives in the pharmaceutical industry looks promising. They continue to be an important synthetic fragment for designing drugs, and ongoing research is likely to lead to the discovery of new piperidine-based drugs.